Pyrimidin-5-ol hydrochloride

• IUPAC Name: pyrimidin-5-ol;hydrochloride
• InChI: InChI=1S/C4H4N2O.ClH/c7-4-1-5-3-6-2-4;/h1-3,7H;1H
• InChI Key: DWIPRWPIPUAHJN-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC=N1)O.Cl
• Molecular Formula: C4H5ClN2O
• Molecular Weight: 132.55 g/mol

Description

Pyrimidin-5-ol, also known as 5-Hydroxypyrimidine, is a chemical compound with the molecular formula C4H4N2O. It’s a derivative of pyrimidine, which is an aromatic heterocyclic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-membered ring.

Molecular Structure Analysis

The molecular structure of Pyrimidin-5-ol involves a pyrimidine ring, which is a six-membered ring with two nitrogen atoms at positions 1 and 3. The presence of a hydroxyl group at the 5th position gives the compound its unique properties.

Chemical Reactions Analysis

Pyrimidines can undergo a variety of chemical reactions. For instance, they can participate in cycloadditions, which are reactions where two or more unsaturated molecules (or parts of the same molecule) combine with the formation of a cyclic adduct in which there is a net reduction of the bond multiplicity.

Mechanism of Action

The mechanism of action of pyrimidine-based compounds often involves their interaction with biological targets. For example, some pyrimidine-based anti-inflammatory agents function by suppressing the activity of certain enzymes and thus reduce the generation of inflammatory mediators.

Safety and Hazards

Pyrimidin-5-ol hydrochloride, like many chemical compounds, should be handled with care. Users should avoid contact with skin and eyes, avoid formation of dust and aerosols, and use appropriate personal protective equipment.

Future Directions

Pyrimidines have found widespread therapeutic applications, including antimicrobial, antimalarial, antiviral, anticancer, anti-inflammatory, and more. Future research may focus on the development of novel pyrimidine analogs for various therapeutic applications.